N,N-DIETHYL-N-(4-PYRIDYL)TETRAHYDRO-1,4(2H)-PYRIDINEDICARBOXAMIDE

• IUPAC Name: 1-N,1-N-diethyl-4-N-pyridin-4-ylpiperidine-1,4-dicarboxamide
• InChI: InChI=1S/C16H24N4O2/c1-3-19(4-2)16(22)20-11-7-13(8-12-20)15(21)18-14-5-9-17-10-6-14/h5-6,9-10,13H,3-4,7-8,11-12H2,1-2H3,(H,17,18,21)
• InChI Key: YFWDPESLWULVGA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)N1CCC(CC1)C(=O)NC2=CC=NC=C2
• Molecular Formula: C16H24N4O2
• Molecular Weight: 304.39 g/mol

Description

N,N-DIETHYL-N-(4-PYRIDYL)TETRAHYDRO-1,4(2H)-PYRIDINEDICARBOXAMIDE is a complex organic compound with a unique structure that includes both pyridine and tetrahydropyridine rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-DIETHYL-N-(4-PYRIDYL)TETRAHYDRO-1,4(2H)-PYRIDINEDICARBOXAMIDE typically involves multi-step organic reactions. One common method includes the reaction of 4-pyridinecarboxylic acid with diethylamine under specific conditions to form the desired product. The reaction conditions often require a catalyst and controlled temperature to ensure the correct formation of the compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize yield and purity. The use of automated systems and advanced purification techniques such as chromatography can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N,N-DIETHYL-N-(4-PYRIDYL)TETRAHYDRO-1,4(2H)-PYRIDINEDICARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form different oxidation states, depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the compound into its reduced forms, which may have different properties and applications.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures, solvents, and catalysts to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different pyridine derivatives, while reduction can produce various tetrahydropyridine compounds.

Scientific Research Applications

N,N-DIETHYL-N-(4-PYRIDYL)TETRAHYDRO-1,4(2H)-PYRIDINEDICARBOXAMIDE has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for treating various diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of N,N-DIETHYL-N-(4-PYRIDYL)TETRAHYDRO-1,4(2H)-PYRIDINEDICARBOXAMIDE involves its interaction with specific molecular targets and pathways. The compound can bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N,N-DIETHYL-N-(4-PYRIDYL)TETRAHYDRO-1,4(2H)-PYRIDINEDICARBOXAMIDE include other pyridine and tetrahydropyridine derivatives, such as:

• N,N-DIETHYL-N-(3-PYRIDYL)TETRAHYDRO-1,4(2H)-PYRIDINEDICARBOXAMIDE
• N,N-DIMETHYL-N-(4-PYRIDYL)TETRAHYDRO-1,4(2H)-PYRIDINEDICARBOXAMIDE

Uniqueness

What sets this compound apart from similar compounds is its specific substitution pattern and the presence of both diethyl and pyridyl groups. This unique structure can result in distinct chemical and biological properties, making it valuable for specific applications in research and industry.